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Compound of Interest

Compound Name: 2-Chloro-5-methoxy-4-nitroaniline

Cat. No.: B13526789

Get Quote

An In-Depth Technical Comparison Guide
Executive Summary
2-Chloro-5-methoxy-4-nitroaniline (CAS: 24311-36-2) is a critical intermediate in the

synthesis of high-performance disperse azo dyes and pigments. Its thermal behavior is dictated

by the interplay between the electron-withdrawing nitro/chloro groups and the electron-donating

methoxy group.

This guide provides a technical framework for characterizing this compound using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). It compares

the material against its structural analogs—2-Chloro-4-nitroaniline and 2-Methoxy-4-nitroaniline

—to illustrate how functional group substitution impacts thermal stability and phase transition

kinetics.
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Property Target Compound

Chemical Name 2-Chloro-5-methoxy-4-nitroaniline

CAS Number 24311-36-2

Molecular Formula C₇H₇ClN₂O₃

Molecular Weight 202.60 g/mol

Primary Application
Intermediate for Disperse Red/Violet dyes;

Pigment synthesis.

Key Structural Features

Nitro (-NO₂): Thermally labile, drives

decomposition.Methoxy (-OCH₃): Increases

electron density, typically raises melting

point.Chloro (-Cl): Provides steric bulk and

inductive withdrawal.

Comparative Thermal Performance
The following table contrasts the thermal properties of 2-Chloro-5-methoxy-4-nitroaniline with

its direct precursors/analogs. Note: Data for analogs is based on standard literature values;

data for the target is derived from chemotype behavior.
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Feature

2-Chloro-5-

methoxy-4-

nitroaniline

(Target)

2-Chloro-4-

nitroaniline

(Analog A)

2-Methoxy-4-

nitroaniline

(Analog B)
Interpretation

Melting Point

(DSC Onset)

~135–145 °C

(Predicted)
106–108 °C 139–142 °C

The methoxy

group

significantly

elevates the

melting point

compared to the

non-

methoxylated

analog (Analog

A) due to

increased lattice

energy and

intermolecular H-

bonding

capabilities.

Decomposition

Onset (

)

~230 °C ~210 °C ~245 °C

The electron-

donating

methoxy group

stabilizes the

aromatic ring,

potentially

delaying the

onset of nitro-

group

decomposition

compared to

Analog A.

Volatiles (TGA

<100°C)

< 0.5% < 0.5% < 0.5% High purity

samples should

show negligible

mass loss below

the melting point.
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Significant loss

indicates solvent

entrapment or

moisture.

Residual Mass

(600°C)
~15–20% (Char) ~10% ~12%

The chlorinated

ring often

promotes char

formation during

oxidative

decomposition

compared to

non-halogenated

analogs.

Detailed Thermal Profile Analysis
A. Differential Scanning Calorimetry (DSC)

The Melting Event: The DSC thermogram for 2-Chloro-5-methoxy-4-nitroaniline typically

exhibits a sharp, single endothermic peak. Broadening of this peak (

width at half-height) is a primary indicator of isomeric impurities (e.g., 4-chloro-2-methoxy
isomer).

Polymorphism: Unlike simple nitroanilines, the steric crowding between the ortho-chloro and

meta-methoxy groups can induce polymorphic behavior. A "heat-cool-heat" cycle is required

to distinguish between stable and metastable crystal forms.

B. Thermogravimetric Analysis (TGA)
Stage 1: Drying (30–120°C): Flat baseline expected. Mass loss here indicates residual

solvent (methanol/water) from the recrystallization process.

Stage 2: Stability Plateau (120–220°C): The compound remains stable in the melt phase.

This window is critical for dye coupling reactions, which often occur at elevated

temperatures.
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Stage 3: Decomposition (>230°C): A sharp mass loss step corresponds to the cleavage of

the nitro group (

) and subsequent ring fragmentation. Safety Note: This decomposition is exothermic and can
be rapid; small sample sizes (<5 mg) are mandatory.

Experimental Protocols
Protocol 1: Purity & Melting Point Determination (DSC)
Objective: Determine absolute purity using the Van 't Hoff equation and identify melting onset.

Sample Prep: Weigh 2–4 mg of dried sample into an aluminum crucible. Crimp with a

pierced lid (to allow gas escape).

Atmosphere: Nitrogen purge at 50 mL/min.

Method:

Equilibrate at 30°C.

Ramp 10°C/min to 110°C (sub-melt annealing).

Ramp 2°C/min to 160°C (melting region).

Analysis: Integrate the main endotherm. Calculate onset temperature (

) and peak maximum (

). Purity is calculated from the slope of the leading edge of the melting peak.

Protocol 2: Thermal Stability & Decomposition (TGA)
Objective: Establish the safe operating window and decomposition kinetics.

Sample Prep: Weigh 5–10 mg into an alumina (ceramic) crucible.

Atmosphere: Nitrogen (inert) for pyrolysis profile; Air (oxidative) for combustion profile. Flow:

50 mL/min.
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Method:

Equilibrate at 30°C.

Ramp 10°C/min to 600°C.

Analysis: Determine

(temperature at 5% mass loss) and

(temperature of maximum degradation rate from the 1st derivative DTG curve).

Visualized Workflows
Figure 1: Thermal Characterization Workflow
This diagram outlines the decision-making process for characterizing the material.
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Sample: 2-Chloro-5-methoxy-4-nitroaniline

Step 1: TGA Screening
(30°C to 600°C @ 10°C/min)

Mass Loss < 120°C?

Action: Dry Sample
(Vacuum Oven)

Yes (>1%)

Step 2: DSC Analysis
(Heat-Cool-Heat)

No (<0.5%)

Sharp Endotherm?

Calculate Purity
(Van 't Hoff)

Yes (Single Peak)

Check for Polymorphism
(Multiple Peaks)

No (Split Peak)

Generate Report:
MP, Purity, T_decomp

Click to download full resolution via product page

Caption: Integrated workflow for thermal stability and purity assessment.

Figure 2: Chemical Structure & Functional Effects
Visualizing how each group contributes to the thermal profile.
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Caption: Functional group impact on thermal properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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